2-[4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]-3-[(4-fluorophenyl)amino]acrylonitrile

• IUPAC Name: (Z)-2-[4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]-3-(4-fluoroanilino)prop-2-enenitrile
• InChI: InChI=1S/C20H16FN3OS/c1-2-25-18-9-3-14(4-10-18)19-13-26-20(24-19)15(11-22)12-23-17-7-5-16(21)6-8-17/h3-10,12-13,23H,2H2,1H3/b15-12-
• InChI Key: CNEABHLZIYWXDC-QINSGFPZSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2=CSC(=N2)C(=CNC3=CC=C(C=C3)F)C#N
• Isomeric SMILES: CCOC1=CC=C(C=C1)C2=CSC(=N2)/C(=C\NC3=CC=C(C=C3)F)/C#N
• Molecular Formula: C20H16FN3OS
• Molecular Weight: 365.4 g/mol

Description

2-[4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]-3-[(4-fluorophenyl)amino]acrylonitrile, also known as Efatutazone, is a synthetic compound that has been studied for its potential use in treating various diseases.

Mechanism of Action

2-[4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]-3-[(4-fluorophenyl)amino]acrylonitrile works by activating peroxisome proliferator-activated receptor gamma (PPARγ), a nuclear receptor that regulates gene expression. Activation of PPARγ leads to the upregulation of genes involved in lipid metabolism, glucose homeostasis, and inflammation. 2-[4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]-3-[(4-fluorophenyl)amino]acrylonitrile also inhibits the activity of nuclear factor kappa B (NF-κB), a transcription factor that promotes inflammation.
Biochemical and Physiological Effects:
2-[4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]-3-[(4-fluorophenyl)amino]acrylonitrile has been shown to have a variety of biochemical and physiological effects. In cancer research, 2-[4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]-3-[(4-fluorophenyl)amino]acrylonitrile has been shown to induce cell cycle arrest and apoptosis, inhibit angiogenesis, and reduce tumor growth. In diabetes research, 2-[4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]-3-[(4-fluorophenyl)amino]acrylonitrile has been shown to improve insulin sensitivity, reduce blood glucose levels, and decrease insulin resistance. In inflammation research, 2-[4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]-3-[(4-fluorophenyl)amino]acrylonitrile has been shown to reduce inflammation, oxidative stress, and tissue damage.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]-3-[(4-fluorophenyl)amino]acrylonitrile in lab experiments is that it is a synthetic compound that can be easily synthesized and purified. Another advantage is that it has been extensively studied for its potential use in treating various diseases, which makes it a well-characterized compound. One limitation of using 2-[4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]-3-[(4-fluorophenyl)amino]acrylonitrile in lab experiments is that it can be toxic at high concentrations, which may limit its use in certain assays.

Future Directions

There are several future directions for research on 2-[4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]-3-[(4-fluorophenyl)amino]acrylonitrile. One direction is to further investigate its potential use in cancer therapy, including its efficacy in combination with other chemotherapeutic agents. Another direction is to explore its potential use in treating other diseases, such as neurodegenerative disorders and metabolic disorders. Additionally, future research could focus on developing more potent and selective PPARγ agonists that have fewer side effects than 2-[4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]-3-[(4-fluorophenyl)amino]acrylonitrile.

Synthesis Methods

2-[4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]-3-[(4-fluorophenyl)amino]acrylonitrile can be synthesized through a multi-step process that involves the reaction of 4-ethoxybenzaldehyde with thiosemicarbazide, followed by cyclization with phosphorus oxychloride to form 2-(4-ethoxyphenyl)-1,3-thiazole-4-carbaldehyde. This intermediate is then reacted with 4-fluoroaniline and acrylonitrile to yield 2-[4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]-3-[(4-fluorophenyl)amino]acrylonitrile.

Scientific Research Applications

2-[4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]-3-[(4-fluorophenyl)amino]acrylonitrile has been studied for its potential use in treating various diseases, including cancer, diabetes, and inflammation. In cancer research, 2-[4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]-3-[(4-fluorophenyl)amino]acrylonitrile has been shown to inhibit the growth of cancer cells and induce apoptosis. In diabetes research, 2-[4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]-3-[(4-fluorophenyl)amino]acrylonitrile has been shown to improve insulin sensitivity and reduce blood glucose levels. In inflammation research, 2-[4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]-3-[(4-fluorophenyl)amino]acrylonitrile has been shown to reduce inflammation and oxidative stress.